2-(Azocan-1-yl)-1-morpholin-4-ylethanone

• IUPAC Name: 2-(azocan-1-yl)-1-morpholin-4-ylethanone
• InChI: InChI=1S/C13H24N2O2/c16-13(15-8-10-17-11-9-15)12-14-6-4-2-1-3-5-7-14/h1-12H2
• InChI Key: ZCHWFIMOWGKAFD-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)CC(=O)N2CCOCC2
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol

Description

2-(Azocan-1-yl)-1-morpholin-4-ylethanone is a synthetic organic compound featuring a morpholine ring (a six-membered heterocycle with one oxygen and one nitrogen atom) linked to an ethanone group, which is further substituted with an azocan moiety (an eight-membered saturated nitrogen-containing ring).

Comparison with Similar Compounds

Structural Features

The morpholin-4-ylethanone scaffold is common among several bioactive molecules. Key structural variations arise from substituents attached to the ethanone group:

Compound Name	Substituent(s)	Molecular Formula (Calculated)	Molecular Weight (g/mol)	Reference
2-(Azocan-1-yl)-1-morpholin-4-ylethanone	Azocan ring (C₇H₁₄N)	C₁₃H₂₅N₂O₂	241.34*	N/A
BML-190 ()	Indole, 4-chlorobenzoyl, methoxy, methyl	C₂₂H₂₁ClN₂O₃	396.87
4-[(3-Fluorophenyl)acetyl]morpholine ()	3-Fluorophenylacetyl	C₁₂H₁₂FNO₂	237.23
2-Amino-1-morpholin-4-ylethanone hydrochloride ()	Amino group (-NH₂)	C₆H₁₃ClN₂O₂	180.63
2-(5-Chloro-2-morpholin-4-ylanilino)-1-morpholin-4-ylethanone ()	Dual morpholine, chloroaniline	C₁₆H₂₂ClN₃O₂	331.82

*Calculated based on structural components.

Key Observations :

• The azocan substituent introduces steric bulk compared to smaller groups like the fluorophenyl () or amino () moieties.
• Dual morpholine groups () may enhance solubility or hydrogen-bonding capacity.

Pharmacological Activity

• BML-190 (): Acts as an inverse agonist for the peripheral cannabinoid receptor CB2, highlighting the role of morpholin-4-ylethanone derivatives in modulating G-protein-coupled receptors. The indole and chlorobenzoyl groups likely contribute to receptor binding .
• 2-Amino-1-morpholin-4-ylethanone hydrochloride (): The amino group suggests utility as a precursor for peptidomimetics or kinase inhibitors, though specific activity data are absent .
• Azocan Derivative : The eight-membered azocan ring may influence pharmacokinetics (e.g., metabolic stability or membrane permeability) compared to smaller substituents, but biological data are unavailable.

Physicochemical Properties

• Solubility : Hydrochloride salts (e.g., ) typically exhibit higher aqueous solubility than free bases. Fluorinated analogs () may display increased lipophilicity, affecting bioavailability.
• pKa and Stability: reports a pKa of 10.03 for a naphthalene-containing morpholin-4-ylethanone derivative, indicating basicity at physiological pH . The azocan group’s amine could similarly influence basicity.
• Crystallography : Tools like SHELX and WinGX () are widely used for structural elucidation, enabling precise comparisons of ring puckering (e.g., azocan vs. morpholine conformations) .